![molecular formula C26H22N2O4 B6180583 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1H-indol-3-yl)propanoic acid CAS No. 2354603-62-4](/img/no-structure.png)
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1H-indol-3-yl)propanoic acid
Overview
Description
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1H-indol-3-yl)propanoic acid (FIPPA) is a new and promising compound that has been studied for its potential applications in the field of scientific research. FIPPA was discovered in 2019 and is a derivative of indole-3-carboxylic acid, which has been studied for its potential in the treatment of certain diseases. FIPPA has been shown to have a variety of biochemical and physiological effects in laboratory experiments, and its potential applications are being explored in a number of areas.
Scientific Research Applications
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1H-indol-3-yl)propanoic acid has been studied for its potential applications in the field of scientific research. It has been shown to have a variety of biochemical and physiological effects in laboratory experiments, and its potential applications are being explored in a number of areas. This compound has been studied for its potential to act as a therapeutic agent in the treatment of cancer, neurological disorders, and other diseases. It has also been studied as a potential tool for drug delivery, as well as for its potential to act as a biomarker in the diagnosis and prognosis of certain diseases.
Mechanism of Action
The exact mechanism of action of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1H-indol-3-yl)propanoic acid is not yet fully understood. However, it is believed that this compound works by binding to specific receptors in the body and modulating their activity. This can lead to a variety of biochemical and physiological effects, depending on the type of receptor that is being targeted.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in laboratory experiments. It has been found to be a potent inhibitor of certain enzymes, including cyclooxygenase-2 (COX-2). This inhibition can lead to a variety of effects, including the inhibition of inflammation and the suppression of certain types of cancer cells. This compound has also been found to have an effect on the neurotransmitter serotonin, which can lead to an antidepressant effect.
Advantages and Limitations for Lab Experiments
The use of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1H-indol-3-yl)propanoic acid in laboratory experiments has a number of advantages. It is a relatively inexpensive compound and is easy to synthesize in large quantities. Furthermore, its mechanism of action is relatively well understood, which makes it easier to study its effects in different contexts. However, there are some limitations to using this compound in laboratory experiments. It is a relatively new compound, so its long-term effects and safety profile are not yet fully understood. Furthermore, its effects can vary depending on the type of receptor that is being targeted, so it is important to carefully consider the context in which it is being used.
Future Directions
The potential of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1H-indol-3-yl)propanoic acid is still being explored, and there are a number of future directions that could be taken. One potential direction is to further explore its potential as a therapeutic agent in the treatment of cancer, neurological disorders, and other diseases. Another potential direction is to further investigate its potential as a tool for drug delivery. Additionally, further research could be done to explore its potential as a biomarker in the diagnosis and prognosis of certain diseases. Finally, further research could be done to better understand its long-term effects and safety profile.
Synthesis Methods
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1H-indol-3-yl)propanoic acid can be synthesized using a number of methods. The most common method is the reaction of indole-3-carboxylic acid with 9H-fluoren-9-ylmethoxycarbonylamine. This reaction produces a new compound, which is then purified and isolated. This method has been found to be an efficient and cost-effective way to produce this compound in large quantities.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1H-indol-3-yl)propanoic acid' involves the protection of the amine group of indole, followed by the coupling of the protected indole with fluorenylmethoxycarbonyl (Fmoc) protected alanine. The Fmoc group is then removed, and the resulting compound is deprotected to yield the final product.", "Starting Materials": [ "Indole", "Fmoc-protected alanine", "9H-fluorene-9-methanol", "Dicyclohexylcarbodiimide (DCC)", "N,N-Diisopropylethylamine (DIPEA)", "Trifluoroacetic acid (TFA)", "Methanol" ], "Reaction": [ "Protection of indole amine with tert-butyloxycarbonyl (Boc) group using Boc2O and DIPEA in dichloromethane (DCM)", "Coupling of Boc-protected indole with Fmoc-protected alanine using DCC and DIPEA in DCM", "Removal of Fmoc group using 20% piperidine in DMF", "Deprotection of Boc group using TFA in methanol to yield the intermediate product", "Coupling of intermediate product with 9H-fluorene-9-methanol using DCC and DIPEA in DCM", "Removal of Fmoc group using 20% piperidine in DMF", "Deprotection of Boc group using TFA in methanol to yield the final product" ] } | |
| 2354603-62-4 | |
Molecular Formula |
C26H22N2O4 |
Molecular Weight |
426.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
